molecular formula C9H11ClN2O3 B8508744 5-Chloro-1-(oxan-4-yl)-1h-pyrazole-4-carboxylic acid

5-Chloro-1-(oxan-4-yl)-1h-pyrazole-4-carboxylic acid

Cat. No.: B8508744
M. Wt: 230.65 g/mol
InChI Key: QNFOAANNLANSPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-1-(oxan-4-yl)-1h-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H11ClN2O3 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11ClN2O3

Molecular Weight

230.65 g/mol

IUPAC Name

5-chloro-1-(oxan-4-yl)pyrazole-4-carboxylic acid

InChI

InChI=1S/C9H11ClN2O3/c10-8-7(9(13)14)5-11-12(8)6-1-3-15-4-2-6/h5-6H,1-4H2,(H,13,14)

InChI Key

QNFOAANNLANSPM-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1N2C(=C(C=N2)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carboxylic acid ethyl ester (2.194 g (98%), 8.31 mmol) was dissolved in methanol (12.5 mL). Lithium hydroxide (0.274 g, 11.44 mmol) and water (12.5 mL) were added and the mixture was heated at 80° C. for 1 hour. After cooling to room temperature, the mixture was concentrated to remove the methanol. Tetrahydrofuran was added to the residue and removed in vacuo to ensure complete removal of the methanol. The aqueous residue was treated with 6N HCl (1.88 mL) resulting in the precipitation of a thick milky solid. The solid was collected by filtration, washed with water and dried under high vacuum with heat to give 5-chloro-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carboxylic acid (1.900 g, 99%). Mass spectrum: m/z: 231.30 (M+H).
Name
5-Chloro-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carboxylic acid ethyl ester
Quantity
2.194 g
Type
reactant
Reaction Step One
Quantity
12.5 mL
Type
solvent
Reaction Step One
Quantity
0.274 g
Type
reactant
Reaction Step Two
Name
Quantity
12.5 mL
Type
reactant
Reaction Step Two

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